N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C15H21NO3/c1-10(2)16(11(3)4)15(17)12-5-6-13-14(9-12)19-8-7-18-13/h5-6,9-11H,7-8H2,1-4H3
• InChI Key: JPWFXZICADOSTJ-UHFFFAOYSA-N
• SMILES: CC(C)N(C(C)C)C(=O)C1=CC2=C(C=C1)OCCO2

Description

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as DPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPC is a synthetic compound that belongs to the class of benzodioxine derivatives.

Mechanism of Action

The exact mechanism of action of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood. However, it has been proposed that N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide binds to the sigma-1 receptor and modulates its activity. The sigma-1 receptor is involved in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to enhance the activity of the sigma-1 receptor, which has potential therapeutic implications for various diseases.
Biochemical and Physiological Effects:
N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have various biochemical and physiological effects. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to enhance the activity of the sigma-1 receptor, which has been implicated in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to have potential anti-inflammatory and anti-oxidant effects, which may have therapeutic implications for various diseases.

Advantages and Limitations for Lab Experiments

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for lab experiments. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a synthetic compound that can be easily synthesized with a high purity level. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to have a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of the sigma-1 receptor. However, there are also limitations to using N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has not been extensively studied in vivo, and its potential side effects are not fully understood.

Future Directions

There are several future directions for research on N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One potential direction is to investigate the therapeutic potential of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide for various diseases, including neurodegenerative disorders, cancer, and pain. Another potential direction is to investigate the mechanism of action of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide and its interactions with other proteins and receptors. Further research is needed to fully understand the potential applications and limitations of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide.
In conclusion, N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a high affinity for the sigma-1 receptor, which has potential therapeutic implications for various diseases. Further research is needed to fully understand the potential applications and limitations of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide.

Synthesis Methods

The synthesis of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 2,3-dihydro-1,4-benzodioxine with propan-2-amine in the presence of a catalyst. The reaction yields N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide as a white crystalline solid with a high purity level. The synthesis method is relatively simple and can be scaled up for large-scale production.

Scientific Research Applications

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to modulate the activity of the sigma-1 receptor, which has potential therapeutic implications for various diseases, including neurodegenerative disorders, cancer, and pain.